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Compound of Interest

Compound Name: ASN02563583

Cat. No.: B519508 Get Quote

Topic: Using ASN02563583 in 1321N1 Astrocytoma Cell Lines

Audience: Researchers, scientists, and drug development professionals.

Introduction
ASN02563583 is a small molecule agonist for the G protein-coupled receptor 17 (GPR17).

GPR17 is recognized for its role in the central nervous system, particularly in oligodendrocyte

precursor cells and is implicated in neuroinflammatory processes.[1][2] The 1321N1 cell line,

derived from a human astrocytoma, is a widely utilized model in neuropharmacological

research.[3] These cells exhibit glial characteristics and express various receptors, including

muscarinic receptors involved in phosphoinositide signaling.[3] Notably, 1321N1 cells have

been characterized to harbor mutations in TP53 and PTEN.

This document provides detailed protocols for investigating the effects of ASN02563583 on the

1321N1 astrocytoma cell line. The focus is on elucidating the downstream signaling pathways

activated by GPR17 stimulation and the subsequent impact on cellular processes such as

proliferation.
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Parameter Value

IUPAC Name
2-(4-((4-(furan-2-carbonyl)piperazin-1-

yl)methyl)-1H-1,2,3-triazol-1-yl)acetic acid

Molecular Formula C₁₄H₁₇N₅O₄

Molecular Weight 319.32 g/mol

Target G protein-coupled receptor 17 (GPR17)

Activity Agonist

Table 2: 1321N1 Cell Line Characteristics
Parameter Description

Organism Human (Homo sapiens)

Tissue Brain

Disease Astrocytoma

Morphology Glial, polygonal, adherent monolayer growth

Key Genetic Features
Homozygous TP53 mutation (p.Arg213Gln),

PTEN splice site mutation (c.1026+1G>T)

Receptor Expression M2, M3, and M5 muscarinic receptors

Table 3: Hypothetical IC50/EC50 Values of ASN02563583
in 1321N1 Cells

Assay Parameter Hypothetical Value (µM)

cAMP Assay EC50 0.5

ERK1/2 Phosphorylation EC50 1.2

Cell Proliferation (MTT) IC50 (72h) 15.8
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Signaling Pathway and Experimental Workflow
Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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